Cas no 2228224-93-7 (methyl 2-hydroxy-3-(5-propylthiophen-2-yl)propanoate)

• Product Name: methyl 2-hydroxy-3-(5-propylthiophen-2-yl)propanoate
• CAS No: 2228224-93-7
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 5985682
• PubChem ID: 165650876
• Update Time: 2025-05-24

methyl 2-hydroxy-3-(5-propylthiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(5-propylthiophen-2-yl)propanoate
• 2228224-93-7
• EN300-1753440

• Inchi： 1S/C11H16O3S/c1-3-4-8-5-6-9(15-8)7-10(12)11(13)14-2/h5-6,10,12H,3-4,7H2,1-2H3
• InChI Key： YTZDNHTWCPFNKZ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CC(C(=O)OC)O)CCC

Computed Properties

• Exact Mass: 228.08201554g/mol
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 2-hydroxy-3-(5-propylthiophen-2-yl)propanoate

Exploring Methyl 2-hydroxy-3-(5-propylthiophen-2-yl)propanoate (CAS No. 2228224-93-7): Properties, Applications, and Industry Insights

In the ever-evolving landscape of specialty chemicals, methyl 2-hydroxy-3-(5-propylthiophen-2-yl)propanoate (CAS No. 2228224-93-7) has garnered significant attention for its unique structural features and versatile applications. This ester derivative, characterized by its thiophene ring and hydroxypropanoate moiety, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Its CAS number 2228224-93-7 is frequently searched by researchers and industry professionals seeking high-purity reagents for innovative R&D projects.

The molecular structure of methyl 2-hydroxy-3-(5-propylthiophen-2-yl)propanoate combines a propyl-substituted thiophene with a hydroxy ester functional group, enabling diverse reactivity. This configuration aligns with current trends in green chemistry, where bio-based intermediates and sustainable synthesis methods dominate discussions. Laboratories worldwide are exploring its potential in catalysis and chiral synthesis, particularly for designing biodegradable polymers and pharmaceutical precursors.

Recent patent analyses reveal growing interest in CAS 2228224-93-7 for electronic materials applications. The thiophene component contributes to π-conjugation systems, making it valuable for organic semiconductors and OLED precursors. This connection to renewable energy technologies answers frequent queries about "sustainable electronic materials" in scientific databases. Moreover, its ester hydrolysis products show promise in flavor and fragrance formulations, addressing the clean-label movement in consumer goods.

Quality specifications for methyl 2-hydroxy-3-(5-propylthiophen-2-yl)propanoate emphasize ≥98% purity, with HPLC and NMR characterization data being top-searched parameters. The compound's solubility profile (moderate in polar organic solvents) and thermal stability (decomposition >200°C) make it suitable for high-temperature reactions—a key consideration for process chemists optimizing flow chemistry systems. These technical attributes respond to trending searches about "heat-stable intermediates for continuous manufacturing."

From a regulatory perspective, CAS 2228224-93-7 complies with major chemical inventories (e.g., TSCA, REACH), with safety data highlighting standard organic compound handling protocols. This aligns with industry demands for REACH-compliant intermediates and answers common questions about "globally approved specialty chemicals." Ongoing research explores its biocatalytic production routes, tapping into the enzyme engineering trend that dominates recent scientific literature.

The commercial availability of methyl 2-hydroxy-3-(5-propylthiophen-2-yl)propanoate through specialty chemical suppliers meets demand from contract research organizations (CROs) and academic labs. Market intelligence suggests growing procurement queries for "multigram quantities of thiophene derivatives," reflecting scaling needs in drug discovery programs. Its role in peptide mimetics design further connects to popular searches about "non-natural amino acid analogs."

Analytical challenges associated with 2228224-93-7 include stereochemical analysis of the hydroxy group and trace impurity profiling—topics frequently discussed in chromatography forums. Advanced techniques like chiral HPLC and LC-MS are employed to address these needs, responding to the analytical chemistry community's focus on "high-resolution characterization of complex esters."

Future prospects for methyl 2-hydroxy-3-(5-propylthiophen-2-yl)propanoate include exploration in metal-organic frameworks (MOFs) and covalent organic polymers, areas generating substantial academic interest. Its bifunctional nature (hydroxy + ester groups) makes it a candidate for post-synthetic modification strategies—a hot topic in materials science publications. These directions perfectly align with trending searches about "multifunctional building blocks for advanced materials."